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Compound of Interest

Compound Name: Tetrabutylphosphonium iodide

Cat. No.: B1222163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of Tetrabutylphosphonium iodide (CAS No: 3115-66-0). Adherence to these procedures is

critical to ensure personnel safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment
Tetrabutylphosphonium iodide is a chemical that requires careful handling due to its

potential health hazards. It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

Table 1: Hazard Summary and GHS Classification
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Hazard Statement GHS Classification

Causes skin irritation[1][3] Skin Irritation (Category 2)

Causes serious eye irritation[1][3] Eye Irritation (Category 2A)

May cause respiratory irritation[1]
Specific target organ toxicity — single exposure

(Category 3), Respiratory system

Harmful if swallowed[3] Acute Toxicity, Oral (Category 4)

Toxic to aquatic life[3]
Hazardous to the aquatic environment, acute

hazard (Category 2)

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4]

To protect against splashes

and dust particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Lab coat.[4][5]

To prevent skin contact which

can cause irritation.[1]

Respiratory Protection
NIOSH-approved dust

respirator.[4]

To be used when handling the

solid form to prevent

respiratory tract irritation.[1]

Quantitative Exposure Limits and Glove Compatibility

While specific occupational exposure limits for Tetrabutylphosphonium iodide have not been

established, it is prudent to adhere to the limits for related organophosphorus compounds as a

conservative measure.

Table 3: Occupational Exposure Limits for Related Compounds
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Compound Exposure Limit (8-hour TWA)

Organophosphate Pesticides (e.g., Phorate) 0.05 mg/m³

Phosphine 0.1 ppm (0.14 mg/m³)

Table 4: General Glove Compatibility

Glove Material Breakthrough Time Rating

Nitrile Good to Excellent

Neoprene Good to Excellent

Natural Rubber Fair

PVC Fair to Poor

Note: Breakthrough times are dependent on glove thickness, temperature, and concentration of

the chemical. It is highly recommended to consult the glove manufacturer's specific chemical

resistance data.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling Tetrabutylphosphonium iodide is essential to maintain a

safe laboratory environment.

2.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

hazard pictograms.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[6] Keep the container tightly closed.[2][4]

2.2. Handling and Use
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Designated Area: All handling of Tetrabutylphosphonium iodide should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in

Table 2.

Weighing and Transfer: When weighing or transferring the solid material, use techniques that

minimize dust generation. A disposable weighing boat is recommended.

Spill Prevention: Use a secondary container when transporting the chemical within the

laboratory.

Hygiene: After handling, wash hands thoroughly with soap and water.[3] Do not eat, drink, or

smoke in the handling area.[3]

2.3. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1][2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a labeled, sealed container for disposal. For larger spills, evacuate the area and

contact the institutional safety office.

Disposal Plan
Proper disposal of Tetrabutylphosphonium iodide and its contaminated waste is crucial to

prevent environmental contamination and comply with regulations.
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3.1. Waste Segregation

Solid Waste: Unused or expired Tetrabutylphosphonium iodide, as well as any grossly

contaminated disposable items (e.g., weighing boats, gloves), should be collected in a

dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing Tetrabutylphosphonium iodide should be collected in a

separate, labeled hazardous waste container. Do not mix with other waste streams.

Sharps: Contaminated sharps should be placed in a puncture-resistant sharps container.

3.2. Disposal Procedure

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

chemical name "Tetrabutylphosphonium iodide".

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from general laboratory traffic.

Collection: Arrange for the collection of hazardous waste through your institution's

environmental health and safety office. Do not dispose of this chemical down the drain.[7]

Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of

Tetrabutylphosphonium iodide.
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Caption: Workflow for Safe Handling and Disposal of Tetrabutylphosphonium Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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